Cas no 21646-92-4 (4-Amino-N,N-dipropylbenzenesulfonamide)

• Product Name: 4-Amino-N,N-dipropylbenzenesulfonamide
• CAS No: 21646-92-4
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• MDL: MFCD05666700
• CID: 1073354
• PubChem ID: 2181109
• Update Time: 2025-10-28

4-Amino-N,N-dipropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N,N-dipropylbenzenesulfonamide
• MFCD05666700
• STK417230
• VS-01410
• 4-Amino-N,N-di(n-propyl)benzenesulfamide
• 21646-92-4
• SCHEMBL414560
• BBL003735
• ALBB-000058
• HMS1591K15
• SR-01000258399-1
• AKOS000137364
• CS-0313644
• DTXSID00366870
• 4-amino-N,N-dipropylbenzene-1-sulfonamide
• DA-08169
• 4-amino-N,N-dipropyl-benzenesulfonamide
• AN-329/12896014
• SB81336
• SR-01000258399

• MDL： MFCD05666700
• Inchi： 1S/C12H20N2O2S/c1-3-9-14(10-4-2)17(15,16)12-7-5-11(13)6-8-12/h5-8H,3-4,9-10,13H2,1-2H3
• InChI Key： XMGJIKAEBFXGKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 256.12454906g/mol
• Monoisotopic Mass: 256.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

4-Amino-N,N-dipropylbenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Amino-N,N-dipropylbenzenesulfonamide

Comprehensive Overview of 4-Amino-N,N-dipropylbenzenesulfonamide (CAS No. 21646-92-4): Properties, Applications, and Industry Insights

4-Amino-N,N-dipropylbenzenesulfonamide (CAS No. 21646-92-4) is a specialized organic compound belonging to the sulfonamide class, widely recognized for its unique chemical properties and versatile applications. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention. Its molecular structure, characterized by an amino group and dipropyl substituents, enables it to act as a key building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "sulfonamide derivatives", "benzenesulfonamide applications", and "CAS 21646-92-4 uses", reflecting its relevance in modern chemical innovation.

The compound’s physicochemical properties, including solubility, stability, and reactivity, make it suitable for diverse industrial processes. Recent studies highlight its potential in drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents. Given the rising interest in green chemistry and sustainable synthesis, 4-Amino-N,N-dipropylbenzenesulfonamide is also being explored for eco-friendly catalytic reactions. Searches related to "biodegradable sulfonamides" and "non-toxic chemical intermediates" align with these trends, emphasizing its role in addressing environmental concerns.

In the pharmaceutical sector, CAS 21646-92-4 is often investigated for its bioactive potential. Its structural similarity to other sulfonamide-based drugs has spurred research into its efficacy against resistant pathogens. Additionally, its N,N-dipropyl moiety enhances lipophilicity, a critical factor in drug delivery systems. Queries such as "sulfonamide mechanism of action" and "improving drug bioavailability" underscore the compound’s importance in advancing medicinal chemistry.

Beyond healthcare, 4-Amino-N,N-dipropylbenzenesulfonamide finds applications in material science, particularly in polymer modification and surface coatings. Its ability to impart thermal stability and corrosion resistance makes it valuable in industrial coatings. With the surge in demand for high-performance materials, keywords like "sulfonamide polymers" and "advanced coating additives" are gaining traction, further highlighting its commercial significance.

Quality control and analytical methods for CAS 21646-92-4 are critical to ensure consistency in industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for purity assessment. Searches for "sulfonamide testing protocols" and "CAS 21646-92-4 specifications" reflect the need for standardized procedures in manufacturing. Regulatory compliance, particularly in regions with stringent chemical safety laws, also drives interest in "sulfonamide regulatory guidelines" and "safe handling practices".

In conclusion, 4-Amino-N,N-dipropylbenzenesulfonamide (CAS No. 21646-92-4) is a multifaceted compound with broad utility across industries. Its alignment with contemporary trends like sustainable chemistry, drug development, and advanced materials ensures its continued relevance. By addressing common search queries and integrating cutting-edge research, this overview provides a holistic perspective on its scientific and industrial value.